Cas no 26033-23-8 (1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-)

1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-, is a nitro-substituted pyrazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a formyl group at the 4-position and a 4-nitrophenyl substituent at the 3-position, making it a versatile intermediate for constructing heterocyclic compounds. The electron-withdrawing nitro group enhances reactivity, facilitating nucleophilic substitution or reduction reactions. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and coordination chemistry due to its ability to act as a ligand or precursor for further functionalization. Its well-defined purity and stability ensure consistent performance in synthetic applications.
1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)- structure
26033-23-8 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-
CAS No:26033-23-8
MF:C10H7N3O3
MW:217.180881738663
MDL:MFCD10691579
CID:1424984
PubChem ID:12086409
Update Time:2025-05-27

1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-
    • 3-(4-Nitrophenyl)-1H-pyrazole-4-carbaldehyde
    • MFCD10691579
    • 3-(4-nitrophenyl)-1h-pyrazole-4-carboxaldehyde
    • Z362114626
    • A877389
    • EN300-7403999
    • 5-(4-nitrophenyl)-1H-pyrazole-4-carbaldehyde
    • 26033-23-8
    • MDL： MFCD10691579
    • Inchi： 1S/C10H7N3O3/c14-6-8-5-11-12-10(8)7-1-3-9(4-2-7)13(15)16/h1-6H,(H,11,12)
    • InChI Key： RSIXQGMNFIJUOU-UHFFFAOYSA-N
    • SMILES： O=CC1C=NNC=1C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 217.04881
  • Monoisotopic Mass: 217.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 88.89

1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)- Pricemore >>

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1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)- Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:26033-23-8)1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-
Order Number:A877389
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:53
Price ($):479.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:26033-23-8)1H-Pyrazole-4-carboxaldehyde, 3-(4-nitrophenyl)-
A877389
Purity:99%
Quantity:1g
Price ($):479.0
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